Cas no 41652-83-9 ( )

• Product Name: &nbsp
• CAS No: 41652-83-9
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 927212
• PubChem ID: 295550
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,3,7-trimethyl-2,3-dihydro-1H-indole
• 2,3,7-trimethyl-2,3-dihydro-indole
• 2,3,7-Trimethylindolin
• AC1L6OES
• NSC164919
• SureCN9791473
• NSC-164919
• SCHEMBL9791473
• AKOS022531338
• 41652-83-9
• 2,3,7-Trimethylindoline
• DTXSID70304244
•  

• Inchi： 1S/C11H15N/c1-7-5-4-6-10-8(2)9(3)12-11(7)10/h4-6,8-9,12H,1-3H3
• InChI Key： IUWFIUDNAUTXKR-UHFFFAOYSA-N
• SMILES： N1C2C(C)=CC=CC=2C(C)C1C

Computed Properties

• Exact Mass: 161.12055
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03
• LogP: 3.05050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines